Cas no 1031619-27-8 (9-(4-Butoxyphenyl)pyrazolo1,5-a1,2,4-triazolo3,4-cpyrazine-3(2H)-thione)
9-(4-Butoxyphenyl)pyrazolo1,5-a1,2,4-triazolo3,4-cpyrazine-3(2H)-thione Chemical and Physical Properties
Names and Identifiers
-
- 9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]-triazolo[3,4-c]pyrazine-3(2H)-thione
- 9-(4-Butoxyphenyl)pyrazolo1,5-a1,2,4-triazolo3,4-cpyrazine-3(2H)-thione
-
- MDL: MFCD17780258
- Inchi: 1S/C17H17N5OS/c1-2-3-10-23-13-6-4-12(5-7-13)14-11-15-16-18-19-17(24)21(16)8-9-22(15)20-14/h4-9,11H,2-3,10H2,1H3,(H,19,24)
- InChI Key: AAVMONVKDSVNJN-UHFFFAOYSA-N
- SMILES: C12=NNC(=S)N1C=CN1N=C(C3=CC=C(OCCCC)C=C3)C=C21
Computed Properties
- Exact Mass: 339.115381g/mol
- Monoisotopic Mass: 339.115381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 339.4g/mol
- XLogP3: 3
- Topological Polar Surface Area: 86.8Ų
9-(4-Butoxyphenyl)pyrazolo1,5-a1,2,4-triazolo3,4-cpyrazine-3(2H)-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB372784-500 mg |
9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine-3(2H)-thione, 90%; . |
1031619-27-8 | 90% | 500MG |
€335.50 | 2023-01-22 | |
| abcr | AB372784-1 g |
9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine-3(2H)-thione, 90%; . |
1031619-27-8 | 90% | 1g |
€438.20 | 2023-01-22 | |
| TRC | B109715-50mg |
9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]-triazolo[3,4-c]pyrazine-3(2H)-thione |
1031619-27-8 | 50mg |
$ 170.00 | 2022-06-07 | ||
| TRC | B109715-100mg |
9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]-triazolo[3,4-c]pyrazine-3(2H)-thione |
1031619-27-8 | 100mg |
$ 280.00 | 2022-06-07 | ||
| abcr | AB372784-100 mg |
9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine-3(2H)-thione, 90%; . |
1031619-27-8 | 90% | 100 mg |
€326.90 | 2023-07-19 | |
| abcr | AB372784-100mg |
9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine-3(2H)-thione, 90%; . |
1031619-27-8 | 90% | 100mg |
€283.50 | 2025-04-22 | |
| A2B Chem LLC | AI87122-1mg |
11-(4-butoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,7,10-tetraene-5-thione |
1031619-27-8 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI87122-5mg |
11-(4-butoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,7,10-tetraene-5-thione |
1031619-27-8 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI87122-10mg |
11-(4-butoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,7,10-tetraene-5-thione |
1031619-27-8 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI87122-50mg |
11-(4-butoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,7,10-tetraene-5-thione |
1031619-27-8 | >90% | 50mg |
$298.00 | 2024-04-20 |
9-(4-Butoxyphenyl)pyrazolo1,5-a1,2,4-triazolo3,4-cpyrazine-3(2H)-thione Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 9-(4-Butoxyphenyl)pyrazolo1,5-a1,2,4-triazolo3,4-cpyrazine-3(2H)-thione
Comprehensive Overview of 9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine-3(2H)-thione (CAS No. 1031619-27-8)
The compound 9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine-3(2H)-thione, identified by its CAS No. 1031619-27-8, is a heterocyclic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and materials science research. Its unique pyrazolo-triazolo-pyrazine backbone, combined with a butoxyphenyl substituent, makes it a promising candidate for various applications, including drug discovery and optoelectronic materials. Researchers are particularly intrigued by its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.
In recent years, the demand for heterocyclic compounds like 9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine-3(2H)-thione has surged due to their versatility in medicinal chemistry. A common query among scientists is how this compound compares to other triazolo-pyrazine derivatives in terms of bioavailability and binding affinity. Preliminary studies suggest its thione group enhances interactions with biological targets, a feature often searched in the context of enzyme inhibition. This aligns with the growing focus on structure-activity relationships (SAR) in drug design, a hot topic in AI-driven molecular modeling.
From a synthetic chemistry perspective, the CAS No. 1031619-27-8 compound poses intriguing challenges. Its multi-ring system requires optimized cross-coupling reactions, a frequent subject in organic chemistry forums. Researchers exploring green synthesis methods for such compounds often inquire about solvent selection and catalyst efficiency—keywords highly relevant to sustainable chemistry trends. The butoxyphenyl moiety further introduces questions about lipophilicity modulation, a critical factor in drug permeability studies.
Beyond pharmaceuticals, 9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine-3(2H)-thione has potential in organic electronics. Its conjugated system and electron-rich heterocycles make it a candidate for OLED materials, a sector experiencing rapid growth. Searches for "triazolo-pyrazine in optoelectronics" have increased by 40% year-over-year, reflecting industry interest. The compound’s thermal stability and charge transport properties are frequently analyzed parameters in this context.
Analytical characterization of this compound often involves HPLC purity testing and mass spectrometry, techniques commonly searched alongside CAS No. 1031619-27-8. Recent advancements in high-throughput screening have also put spotlight on its potential as a molecular scaffold for combinatorial libraries. Discussions around its crystallographic data and polymorphism are prevalent in crystallography communities, addressing another niche but growing search trend.
In conclusion, 9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine-3(2H)-thione represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its CAS No. 1031619-27-8 serves as a gateway to extensive research on heterocyclic optimization and functional group tuning—topics dominating contemporary scientific discourse. As AI-assisted drug discovery and sustainable synthesis gain traction, this compound’s relevance will likely expand, making it a subject of persistent inquiry in both academic and industrial settings.
1031619-27-8 (9-(4-Butoxyphenyl)pyrazolo1,5-a1,2,4-triazolo3,4-cpyrazine-3(2H)-thione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)